molecular formula C9H15BrO3 B8566020 1-(1-Bromoethyl)-4-ethyl-2,6,7-trioxabicyclo[2.2.2]octane CAS No. 77928-47-3

1-(1-Bromoethyl)-4-ethyl-2,6,7-trioxabicyclo[2.2.2]octane

Cat. No.: B8566020
CAS No.: 77928-47-3
M. Wt: 251.12 g/mol
InChI Key: CBGQTVFGYDTQDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(1-Bromoethyl)-4-ethyl-2,6,7-trioxabicyclo[2.2.2]octane is a useful research compound. Its molecular formula is C9H15BrO3 and its molecular weight is 251.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

77928-47-3

Molecular Formula

C9H15BrO3

Molecular Weight

251.12 g/mol

IUPAC Name

1-(1-bromoethyl)-4-ethyl-2,6,7-trioxabicyclo[2.2.2]octane

InChI

InChI=1S/C9H15BrO3/c1-3-8-4-11-9(7(2)10,12-5-8)13-6-8/h7H,3-6H2,1-2H3

InChI Key

CBGQTVFGYDTQDW-UHFFFAOYSA-N

Canonical SMILES

CCC12COC(OC1)(OC2)C(C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

25.5 g (0.1 moles) of the product obtained in step (a) above, 13.4 g (0.1 moles) of trimethylolpropane and 0.05 g of p-toluenesulfonic acid were placed in a flask fitted with a Dean & Stark condenser and the contents of the flask were heated at 140° C. for about 2 hours. The reaction was stopped when a theoretical amount of ethyl alcohol was evaporated off, after which the reaction solution was distilled under reduced pressure using a Vigreaux distillation column to yield 16 g (63%) of the desired product having a boiling point of 81°-83° C./0.1 mmHg.
Quantity
25.5 g
Type
reactant
Reaction Step One
Quantity
13.4 g
Type
reactant
Reaction Step One
Quantity
0.05 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
63%

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